Cerium;platinum

• CAS No.: 12014-79-8
• Molecular Formula: CePt2
• Molecular Weight: 530.3 g/mol
• IUPAC Name: cerium;platinum
• InChI: InChI=1S/Ce.2Pt
• InChI Key: XILVIOYLHATGQX-UHFFFAOYSA-N
• Canonical SMILES: [Ce].[Pt].[Pt]

Description

Cerium (Ce) is a lanthanide (rare earth) metal with applications spanning electronics (e.g., flat-screen TVs, fluorescent lamps), catalysis, and pigments. Platinum (Pt) is a noble transition metal, prized for its catalytic properties in industrial processes (e.g., nitric acid production) and jewelry. While cerium is relatively abundant in the Earth’s crust, platinum is among the rarest elements, primarily extracted as a byproduct of nickel mining .

Comparison with Similar Compounds

Table 1: Key Physical Properties of Cerium and Platinum

Property	Cerium (Ce)	Platinum (Pt)
Melting Point	1772°C	1600°C
Boiling Point	3257°C	3827°C
Density (g/cm³)	6.77	21.45
Specific Heat Capacity	0.19 J/(kg·K)	0.13 J/(kg·K)
Thermal Conductivity	11.30 W/m·K	71.60 W/m·K
Electron Affinity	50.00 kJ/mol	205.30 kJ/mol

Cerium exhibits lower density and thermal conductivity but higher specific heat capacity compared to platinum. Platinum’s significantly higher electron affinity underscores its propensity to attract electrons in redox reactions .

Chemical Stability and Reactivity

• Oxidation States : Cerium primarily exists in +3 and +4 oxidation states, with Ce(IV) compounds (e.g., CeO₂) being strong oxidants. Platinum commonly adopts +2 and +4 oxidation states, forming stable complexes like PtCl₂ and PtO₂ .
• Solubility: Cerium(III) nitrate (Ce(NO₃)₃) and chloride (CeCl₃) are highly soluble, while cerium(IV) hydroxide (Ce(OH)₄) and phosphate (CePO₄) are insoluble.
• Corrosion Resistance : Platinum demonstrates superior corrosion resistance compared to cerium and palladium-based catalysts, making it indispensable in harsh chemical environments .

Electronic and Structural Characteristics

• XANES Spectra : Cerium’s XANES profiles distinguish Ce(III) (single peak) from Ce(IV) (doublet peak), enabling precise oxidation state analysis. Platinum’s electronic structure in CePt₅/Pt(111) intermetallics reveals strong Pt-Ce interactions, influencing catalytic behavior .
• Electronegativity : Platinum’s higher Pauling electronegativity (2.28 vs. 1.12 for cerium) correlates with its superior electron-withdrawing capacity in catalytic cycles .

Q & A

Basic Research Questions

Q. How can researchers effectively synthesize cerium-platinum (Ce-Pt) bimetallic nanoparticles with controlled size and composition?

• Methodological Answer :

• Co-precipitation : Adjust pH and reducing agents (e.g., NaBH₄) to control nucleation rates. Monitor Ce³⁺/Ce⁴⁺ ratios to influence Pt deposition .

• Sol-Gel Methods : Use cerium precursors (e.g., Ce(NO₃)₃) and platinum salts (e.g., H₂PtCl₆) in a gel matrix. Calcination temperature (300–600°C) determines crystallinity and alloy formation .

• Key Parameters : Precursor molar ratios, reaction time, and stabilizing agents (e.g., PVP) to prevent agglomeration.

  Table 1 : Synthesis Methods for Ce-Pt Nanoparticles

  Method	Key Parameters	Outcome Metrics	Considerations
  Co-precipitation	pH, reductant concentration	Particle size (5–20 nm)	Ce oxidation state control
  Sol-Gel	Calcination temperature, precursors	Crystallinity, surface area	Thermal stability required
  Wet Impregnation	Support material (e.g., Al₂O₃)	Dispersion efficiency	Pore size compatibility

Q. What characterization techniques are most suitable for analyzing structural/electronic interactions in Ce-Pt composites?

• Methodological Answer :

• XRD : Identifies crystal phases; Pt (111) peak shifts indicate alloying with Ce .

• XPS : Measures Ce³⁺/Ce⁴⁺ ratios and Pt 4f binding energy shifts to assess charge transfer .

• TEM/HRTEM : Resolves particle morphology and lattice fringes (e.g., Pt-CeO₂ interfaces) .

• EXAFS : Probes local coordination environments of Pt and Ce atoms .

  Table 2 : Characterization Techniques for Ce-Pt Systems

  Technique	Application	Key Parameters	Limitations
  XRD	Crystallinity, phase analysis	Bragg angle (2θ range: 20–80°)	Amorphous phases not detected
  XPS	Oxidation states, surface chemistry	Binding energy resolution	Ultra-high vacuum required
  TEM	Particle size, morphology	Beam energy (80–200 kV)	Sample thinning needed

Advanced Research Questions

Q. What experimental strategies elucidate synergistic mechanisms in Ce-Pt catalytic systems (e.g., CO oxidation)?

• Methodological Answer :

• In Situ DRIFTS : Tracks intermediate species (e.g., carbonate groups) during catalytic cycles .
• Isotopic Labeling : Uses ¹⁸O₂ to trace oxygen mobility between CeO₂ and Pt active sites .
• DFT Calculations : Models adsorption energies of reactants (e.g., CO) on Pt-CeO₂ interfaces .
  • Data Interpretation : Correlate oxygen vacancy density (via Raman spectroscopy) with turnover frequency (TOF) .

Q. How can researchers resolve contradictions in reported catalytic activities of Ce-Pt systems?

• Methodological Answer :

• Controlled Replication : Standardize synthesis conditions (e.g., aging time, precursor purity) to minimize variability .

• Sensitivity Analysis : Test catalysts under identical reaction conditions (temperature, gas flow rates) .

• Multi-Technique Validation : Combine kinetic studies (e.g., Arrhenius plots) with surface analysis (XPS, TPD) .

  Table 3 : Common Data Contradictions and Resolution Approaches

  Contradiction	Resolution Strategy	Key Metrics
  Discrepant TOF values	Standardize pretreatment conditions	Pretreatment temperature, time
  Variability in Ce³⁺/Ce⁴⁺ ratios	Use consistent XPS calibration standards	Reference binding energies
  Conflicting CO oxidation mechanisms	Perform isotopic switching experiments	¹⁸O₂ incorporation rates

Q. What advanced methods quantify electronic interactions in Ce-Pt alloys?

• Methodological Answer :

• XANES : Analyzes Pt L₃-edge white-line intensity to assess d-electron vacancy .
• Electron Energy Loss Spectroscopy (EELS) : Maps Ce and Pt valence states at nanoscale .
• Operando Studies : Monitor electronic changes during catalytic reactions using synchrotron radiation .

Guidelines for Experimental Design

• Reproducibility : Document all synthesis parameters (e.g., stirring speed, drying time) as per .
• Ethical Data Reporting : Disclose instrument calibration details and statistical confidence intervals .